Cas no 1804195-80-9 (2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid)

• Product Name: 2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid
• CAS No: 1804195-80-9
• MF: C₁₁H₁₁ClO₄S
• MW: 274.720641374588
• CID: 4939393
• Update Time: 2025-05-19

2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid

• Inchi： 1S/C11H11ClO4S/c1-5(13)9(12)8-6(10(14)11(15)16)3-2-4-7(8)17/h2-4,9-10,14,17H,1H3,(H,15,16)
• InChI Key： REPNQPOBTSYLIH-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C(=CC=CC=1C(C(=O)O)O)S

Computed Properties

• Exact Mass: 274.0066577 g/mol
• Monoisotopic Mass: 274.0066577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6
• Molecular Weight: 274.72

Additional information on 2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid

Introduction to 2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic Acid (CAS No. 1804195-80-9)

2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid, identified by the chemical formula CAS No. 1804195-80-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further exploration in drug development and biochemical studies.

The molecular structure of 2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid incorporates a combination of functional groups that contribute to its reactivity and potential biological activity. The presence of a chloro-substituted propyl group and a mercaptomandelic acid moiety suggests that this compound may possess properties suitable for various applications, including enzyme inhibition, metal chelation, and as an intermediate in synthetic organic chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The mercaptomandelic acid moiety, in particular, is known for its ability to interact with biological targets due to its thiol group, which can participate in disulfide bond formation and redox reactions. This feature makes it a promising scaffold for designing molecules with therapeutic potential.

Moreover, the 1-chloro-2-oxopropyl substituent introduces electrophilic centers that can be exploited for further functionalization. This structural feature allows for the compound to undergo various chemical transformations, such as nucleophilic substitution reactions, which can be harnessed to create more complex derivatives with tailored biological activities. Such modifications are crucial in drug discovery pipelines, where the optimization of molecular structure is essential for improving efficacy and selectivity.

Recent studies have highlighted the importance of understanding the interactions between small molecules and biological macromolecules. Computational methods, such as molecular docking and molecular dynamics simulations, have been increasingly employed to predict the binding modes of compounds like 2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid with target proteins. These computational approaches have revealed insights into how the compound's structural features contribute to its binding affinity and specificity.

One notable area of research involves the exploration of 2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid as a potential inhibitor of enzymes implicated in disease pathways. For instance, studies have suggested that thiol-containing compounds may interfere with the activity of proteases involved in cancer progression. The thiol group in this molecule could serve as a key interaction point with catalytic residues in these enzymes, leading to their inhibition. Such findings underscore the compound's potential as a lead structure for drug development.

Additionally, the chelating properties of the mercaptomandelic acid moiety have been investigated in contexts beyond enzyme inhibition. Metal ions play critical roles in numerous biological processes, and compounds capable of binding to these ions can modulate their activity. For example, copper and iron ions are known to be involved in oxidative stress pathways associated with neurodegenerative diseases like Alzheimer's and Parkinson's. By sequestering these metals, 2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid could potentially mitigate oxidative damage and provide therapeutic benefits.

The synthesis of 2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in introducing the desired functional groups at specific positions within the molecule.

In conclusion, 2-(1-Chloro-2-oxopropyl)-3-mercaptomandelic acid (CAS No. 1804195-80-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications ranging from enzyme inhibition to metal chelation, making it a valuable asset for further investigation. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.